6-Azaspiro[3.5]nonan-9-one;hydrochloride

• IUPAC Name: 6-azaspiro[3.5]nonan-9-one;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c10-7-2-5-9-6-8(7)3-1-4-8;/h9H,1-6H2;1H
• InChI Key: RATJFDLHHOWZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNCCC2=O.Cl
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• CAS RN: 2179070-00-7

Description

6-Azaspiro[3.5]nonan-9-one hydrochloride is a chemical compound with the molecular formula C8H14ClNO. It is a solid substance.

Molecular Structure Analysis

The InChI code for 6-Azaspiro[3.5]nonan-9-one hydrochloride is 1S/C8H13NO.ClH/c10-7-5-8(6-7)1-3-9-4-2-8;/h9H,1-6H2;1H. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

6-Azaspiro[3.5]nonan-9-one hydrochloride is a solid substance. It has a molecular weight of 175.66. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

6-Azaspiro[3.5]nonan-9-one derivatives have been extensively studied for their synthesis and chemical properties. For example, research on the synthesis of spiroazetidin-2-ones explores the oral activity of compounds with similar structures, indicating the relevance of these compounds in pharmaceutical research. Another study focused on the hydrolysis and acylation of imino groups in certain isomers, shedding light on their chemical behavior under mild conditions (Belikov et al., 2013).

Drug Discovery and Medicinal Applications

In drug discovery, the diversity-oriented synthesis of azaspirocycles, including those related to 6-Azaspiro[3.5]nonan-9-one hydrochloride, is crucial. This approach enables the rapid access to functionalized pyrrolidines, piperidines, and azepines, which are core structures in many drug molecules (Wipf et al., 2004). Furthermore, the synthesis and evaluation of 1-thia-4-azaspiro[4.5]decan-3-one derivatives for their anti-coronavirus activity highlight the potential of these compounds in antiviral drug development (Apaydın et al., 2019).

Antimycobacterial Agents

The development of antimycobacterial agents also features compounds based on the 6-Azaspiro[3.5]nonan-9-one structure. In one study, derivatives were synthesized and evaluated for their activity against Mycobacterium tuberculosis, with several compounds showing significant inhibitory effects (Srivastava et al., 2005).

Innovative Scaffolds for Drug Discovery

New scaffolds for drug discovery have been synthesized from 6-Azaspiro[4.3]alkanes, demonstrating the innovation potential of compounds derived from 6-Azaspiro[3.5]nonan-9-one hydrochloride. These scaffolds are crucial for developing novel therapeutic agents with unique pharmacological profiles (Chalyk et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling.